2-(Methylamino)indane-2-carbonitrile hydrochloride

• Molecular Formula: C11H13ClN2
• Molecular Weight: 208.69 g/mol
• IUPAC Name: 2-(methylamino)-1,3-dihydroindene-2-carbonitrile;hydrochloride
• InChI: InChI=1S/C11H12N2.ClH/c1-13-11(8-12)6-9-4-2-3-5-10(9)7-11;/h2-5,13H,6-7H2,1H3;1H
• InChI Key: TYHYSXUMFVOUJX-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CC2=CC=CC=C2C1)C#N.Cl

Description

2-(Methylamino)indane-2-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C11H13ClN2 and its molecular weight is 208.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-indanone (20.0 g, 151 mmol) in MeOH (20 mL) was added methylamine hydrochloride (10.2 g, 151 mmol). To the stirred mixture was added H2O (20 mL) and a fine homogenous slurry developed. The reaction mixture was cooled to 0° C. and KCN (9.84 g, 151 mmol) in H2O (20 mL) was added slowly over 30 min, such that the temperature did not exceed 10° C., then stirring was continued at ambient temperature for 18 h. The reaction mixture was extracted with Et2O (250 mL) and the organic extract was washed with brine (50 mL) then dried over MgSO4. HCl (g) was bubbled through the vigorously stirred solution for 10 minutes and a white solid precipitated. The solid was filtered, washed with Et2O, and dried to yield the title compound. MS: m/z=173 (M+1).